Cas no 899742-30-4 (9-(2-ethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2-ethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 899742-30-4
• MF: C₂₁H₁₉N₅O₄
• MW: 405.406664133072
• CID: 5487075
• Update Time: 2025-05-19

9-(2-ethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2-ethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• 9-(2-ethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C21H19N5O4/c1-3-30-15-7-5-4-6-14(15)26-20-17(24-21(26)28)16(18(22)27)23-19(25-20)12-8-10-13(29-2)11-9-12/h4-11H,3H2,1-2H3,(H2,22,27)(H,24,28)
• InChI Key： HIDLXNNRWISIHT-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(C3=CC=C(OC)C=C3)N=C2C(N)=O)N(C2=CC=CC=C2OCC)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(2-ethoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

9-(2-Ethoxyphenyl)-2-(4-Methoxyphenyl)-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide: A Comprehensive Overview

9-(2-Ethoxyphenyl)-2-(4-Methoxyphenyl)-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide (CAS No. 899742-30-4) is a complex organic compound with a unique structure that combines purine and phenyl groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmacology and materials science. The molecule's structure is characterized by a purine ring system, which is a heterocyclic aromatic compound consisting of a pyrimidine ring fused to an imidazole ring. The substitution patterns on the purine ring, particularly at positions 6, 8, and 9, play a crucial role in determining its chemical properties and biological activity.

The purine moiety in this compound is further modified by the presence of two phenyl groups: one at position 2 (4-methoxyphenyl) and another at position 9 (2-ethoxyphenyl). These substituents introduce electron-donating groups (methoxy and ethoxy) into the molecule, which can influence its electronic properties and reactivity. The 8-oxo group adds an additional oxygen atom to the purine ring, creating a ketone functional group that may participate in hydrogen bonding or other intermolecular interactions. The 6-carboxamide group introduces an amide functional group, which is known for its ability to form strong hydrogen bonds and participate in various biochemical reactions.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to construct the purine core and introduce the desired substituents. One common approach involves the use of nucleophilic aromatic substitution reactions, where the purine ring acts as an electrophilic platform for the attachment of phenyl groups. The introduction of the carboxamide group typically involves amide bond formation via coupling reagents or through peptide coupling techniques.

The biological activity of 9-(2-Ethoxyphenyl)-2-(4-Methoxyphenyl)-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide has been explored in several contexts. In pharmacology, compounds with purine frameworks are often investigated for their potential as kinase inhibitors or as modulators of nucleic acid metabolism. The presence of electron-donating groups on the phenyl rings may enhance the molecule's ability to interact with biological targets such as proteins or enzymes. Additionally, the carboxamide group could serve as a site for further functionalization or bioconjugation, enabling the development of more complex molecules with tailored biological activities.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and dimethylformamide is relatively high due to the presence of polar functional groups like the amide and ketone moieties. However, its solubility in water is limited due to the hydrophobic nature of the phenyl substituents.

From a materials science perspective, this compound has shown promise as a building block for constructing supramolecular assemblies or functional materials. The combination of aromatic rings and polar functional groups makes it suitable for applications such as molecular recognition or self-assembling systems. Researchers have explored its ability to form hydrogen-bonded networks or π–π interactions with other molecules, which could be exploited in designing new materials with specific properties.

One area of active research involves the evaluation of this compound's antioxidant properties. Preliminary studies suggest that it may exhibit moderate antioxidant activity due to its ability to scavenge free radicals through resonance stabilization provided by the aromatic rings and conjugated systems within the molecule. This property could make it a candidate for use in cosmetic or nutraceutical applications where antioxidant activity is desired.

In conclusion, 9-(2-Ethoxyphenyl)-2-(4-Methoxyphenyl)-8-Oxo-8,9-Dihydro-7H-Purine-6-Carboxamide (CAS No. 899742-30-4) is a versatile compound with a rich structural complexity that offers numerous opportunities for further exploration. Its unique combination of functional groups makes it a valuable tool in both academic research and industrial applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in diverse fields ranging from drug discovery to materials science.